Cas no 24889-21-2 (Furo[2,3-d]pyrimidine, 4-chloro-6-methyl-)

• Product Name: Furo[2,3-d]pyrimidine, 4-chloro-6-methyl-
• CAS No: 24889-21-2
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD11215556
• CID: 1419876
• PubChem ID: 18993028
• Update Time: 2025-04-20

Furo[2,3-d]pyrimidine, 4-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-d]pyrimidine, 4-chloro-6-methyl-
• 4-chloro-6-methyl-furo[2,3-d]pyrimidine
• 4-chloro-6-methylfuro[2,3-d]pyrimidine
• SCHEMBL4803936
• DTXSID10597193
• AB63965
• 6-methyl-4-chlorofuro[2,3-d]pyrimidine
• CS-0342898
• DB-305809
• AKOS006306707
• 24889-21-2
• SGADWDZEFVJPHP-UHFFFAOYSA-N
• MFCD11215556
• ZAA88921

• MDL： MFCD11215556
• Inchi： 1S/C7H5ClN2O/c1-4-2-5-6(8)9-3-10-7(5)11-4/h2-3H,1H3
• InChI Key： SGADWDZEFVJPHP-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C)OC2=NC=N1

Computed Properties

• Exact Mass: 168.00915
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92